Mitiglinide calcium hydrate
Mitiglinide calcium hydrate
Kad 1229 is a polymer.
Brand Name:
Vulcanchem
CAS No.:
207844-01-7
VCID:
VC0003825
InChI:
InChI=1S/2C19H25NO3.Ca.2H2O/c2*21-18(20-12-15-8-4-5-9-16(15)13-20)11-17(19(22)23)10-14-6-2-1-3-7-14;;;/h2*1-3,6-7,15-17H,4-5,8-13H2,(H,22,23);;2*1H2/q;;+2;;/p-2/t2*15-,16+,17-;;;/m00.../s1
SMILES:
C1CCC2CN(CC2C1)C(=O)CC(CC3=CC=CC=C3)C(=O)[O-].C1CCC2CN(CC2C1)C(=O)CC(CC3=CC=CC=C3)C(=O)[O-].O.O.[Ca+2]
Molecular Formula:
C38H52CaN2O8
Molecular Weight:
704.9 g/mol
Mitiglinide calcium hydrate
CAS No.: 207844-01-7
Cat. No.: VC0003825
Molecular Formula: C38H52CaN2O8
Molecular Weight: 704.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Kad 1229 is a polymer. |
|---|---|
| CAS No. | 207844-01-7 |
| Molecular Formula | C38H52CaN2O8 |
| Molecular Weight | 704.9 g/mol |
| IUPAC Name | calcium;(2S)-4-[(3aS,7aR)-1,3,3a,4,5,6,7,7a-octahydroisoindol-2-yl]-2-benzyl-4-oxobutanoate;dihydrate |
| Standard InChI | InChI=1S/2C19H25NO3.Ca.2H2O/c2*21-18(20-12-15-8-4-5-9-16(15)13-20)11-17(19(22)23)10-14-6-2-1-3-7-14;;;/h2*1-3,6-7,15-17H,4-5,8-13H2,(H,22,23);;2*1H2/q;;+2;;/p-2/t2*15-,16+,17-;;;/m00.../s1 |
| Standard InChI Key | QEVLNUAVAONTEW-UZYHXJQGSA-L |
| Isomeric SMILES | C1CC[C@H]2CN(C[C@H]2C1)C(=O)C[C@H](CC3=CC=CC=C3)C(=O)[O-].C1CC[C@H]2CN(C[C@H]2C1)C(=O)C[C@H](CC3=CC=CC=C3)C(=O)[O-].O.O.[Ca+2] |
| SMILES | C1CCC2CN(CC2C1)C(=O)CC(CC3=CC=CC=C3)C(=O)[O-].C1CCC2CN(CC2C1)C(=O)CC(CC3=CC=CC=C3)C(=O)[O-].O.O.[Ca+2] |
| Canonical SMILES | C1CCC2CN(CC2C1)C(=O)CC(CC3=CC=CC=C3)C(=O)[O-].C1CCC2CN(CC2C1)C(=O)CC(CC3=CC=CC=C3)C(=O)[O-].O.O.[Ca+2] |
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